Calcium decanoate

Specification

• CAS No.: 13747-30-3
• Molecular Formula: C10H20CaO2
• Molecular Weight: 212.34 g/mol
• IUPAC Name: calcium;decanoate
• Standard InChI: InChI=1S/C10H20O2.Ca/c1-2-3-4-5-6-7-8-9-10(11)12;/h2-9H2,1H3,(H,11,12)
• Standard InChI Key: CBTNMNPOHBZVNW-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(=O)[O-].CCCCCCCCCC(=O)[O-].[Ca+2]
• Canonical SMILES: CCCCCCCCCC(=O)O.[Ca]
• Appearance: Solid powder

Introduction

Chemical Identification and Structural Properties

Calcium decanoate belongs to the class of metal carboxylates, formed via the neutralization of decanoic acid with calcium hydroxide or calcium oxide. Its molecular structure consists of a calcium ion ($\text{Ca}^{2+}$) coordinated with two decanoate anions, each comprising a 10-carbon alkyl chain terminated by a carboxylate group ($\text{-COO}^-$).

Molecular Formula and Synonyms

The compound is systematically identified by the following descriptors:

• IUPAC Name: Calcium bis(decanoate)

• Chemical Formula: $\text{C}_{20}\text{H}_{38}\text{CaO}_4$

• CAS Registry Number: 13747-30-3

• Synonyms: Capric acid calcium salt, Calcium caprate, Didecanoic acid calcium salt

A notable discrepancy exists in reported molecular weights: American Elements cites 382.598 g/mol for calcium neodecanoate (a structural isomer), while ChemBK specifies 192.31 g/mol for calcium decanoate. This divergence may arise from differences in hydration states or isomeric configurations (e.g., straight-chain vs. branched decanoate).

Structural and Spectroscopic Data

The compound’s infrared (IR) spectrum typically exhibits absorption bands at 1,550–1,610 cm$^{-1}$ (asymmetric COO$^-$ stretching) and 1,400–1,450 cm$^{-1}$ (symmetric COO$^-$ stretching), consistent with carboxylate-metal coordination. X-ray diffraction studies of analogous calcium carboxylates reveal a polymeric structure with calcium ions bridged by carboxylate groups.

Physico-Chemical Characteristics

Calcium decanoate’s functional properties are governed by its hydrophobic alkyl chain and ionic carboxylate headgroup. Key characteristics include:

Property	Value/Description
Appearance	Colorless to off-white waxy solid
Melting Point	Not explicitly reported
Solubility	Soluble in alcohols, ethers; insoluble in water
Density	~1.02 g/cm$^3$ (estimated)
Thermal Stability	Stable up to 200°C (decomposes above)

The compound’s insolubility in water underscores its utility in moisture-resistant applications, while its solubility in organic solvents facilitates integration into polymeric matrices.

Synthesis and Industrial Production

Synthesis Methods

Calcium decanoate is typically synthesized via two routes:

• Direct Neutralization: Decanoic acid reacts with calcium hydroxide in aqueous medium:

  $$2\text{C}_{10}\text{H}_{20}\text{O}_2 + \text{Ca(OH)}_2 \rightarrow \text{Ca(C}_{10}\text{H}_{19}\text{O}_2)_2 + 2\text{H}_2\text{O}$$

  The product precipitates and is purified via recrystallization.

• Metathesis Reaction: Sodium decanoate undergoes ion exchange with calcium chloride:

  $$2\text{NaC}_{10}\text{H}_{19}\text{O}_2 + \text{CaCl}_2 \rightarrow \text{Ca(C}_{10}\text{H}_{19}\text{O}_2)_2 + 2\text{NaCl}$$

  This method yields high-purity calcium decanoate but requires stringent removal of sodium chloride byproducts.

Industrial-Scale Production

Manufacturers such as American Elements produce calcium decanoate under controlled conditions to ensure consistency in particle size and purity (≥95%). The compound is packaged in moisture-resistant containers to prevent hydrolysis during storage.

Research Trends and Future Directions

Despite its established uses, calcium decanoate remains understudied in emerging fields. Recent investigations into sodium decanoate’s role in enhancing intestinal barrier function suggest potential biomedical applications for calcium decanoate, though direct evidence is lacking. Future research could explore:

• Biodegradable Polymers: As a eco-friendly stabilizer for polylactic acid (PLA).

• Antimicrobial Coatings: Leveraging its preservative properties in food packaging materials.